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Compound of Interest

Compound Name: 2-Ethylbenzoic acid

Cat. No.: B181335

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Ethylbenzoic acid (CAS No. 612-19-1). The following sections detail the physical and
chemical properties, toxicological data, handling and storage procedures, emergency
measures, and disposal considerations for this compound. Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

2-Ethylbenzoic acid is a white to off-white crystalline powder.[1] It is characterized by an ethyl
group attached to the second carbon of a benzoic acid structure.
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Property Value References

Molecular Formula CoH1002 [1112113114]

Molecular Weight 150.17 g/mol [2][5]

CAS Number 612-19-1 [1][5][6]
White to off-white crystalline

Appearance [1]
powder

Melting Point 62-66 °C [3][5]I6]

N ) 259.7 £ 9.0 °C at 760 Torr;

Boiling Point [31[6]
304.8°C at 760 mmHg
Sparingly soluble in water (1.1

Solubility patindy ( [1]
g/L at 25 °C)

pKa 3.79 at 25°C [1]

Hazard Identification and Classification

2-Ethylbenzoic acid is classified as an irritant.[2] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[2][5]

Toxicological Summary
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Based on its classification, 2-Ethylbenzoic acid is an irritant to the skin, eyes, and respiratory
system.[2][7] While specific quantitative toxicity data such as LD50 or LC50 values are not
readily available in the provided search results, the hazard classifications are derived from
standardized toxicological testing.

Experimental Protocols: The determination of skin and eye irritation potential for chemical
substances like 2-Ethylbenzoic acid typically follows internationally recognized guidelines,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). For instance:

o OECD Test Guideline 404 is used for assessing acute dermal irritation and corrosion. This
test involves applying the substance to the skin of an animal (historically rabbits) and
observing for signs of erythema and edema.

o OECD Test Guideline 405 is employed for evaluating acute eye irritation and corrosion. This
involves applying the substance to the eye of an animal and grading the effects on the
cornea, iris, and conjunctiva.

These protocols provide a framework for the classification of substances and the formulation of
appropriate safety precautions.

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure the
stability of 2-Ethylbenzoic acid.

Safe Handling

o Ventilation: Use only outdoors or in a well-ventilated area.[1] Avoid breathing dust, fumes,
gas, mist, vapors, or spray.[1]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side shields or goggles.[8][9]

o Skin Protection: Wear protective gloves.[8] The specific glove material should be chosen
based on the breakthrough time and permeation rate for the substance at hand.
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o Respiratory Protection: If dust is generated and ventilation is inadequate, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[8][10] A dust mask of
type N95 (US) is recommended.[8]

e Hygiene Practices: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke
when using this product.[11] Contaminated work clothing should not be allowed out of the
workplace and should be washed before reuse.[1]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place.[1][6] Keep the container tightly
closed.[1]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[1][9]

o Storage Class: Combustible Solids (Storage Class Code 11).[5][8]

Emergency Procedures
First-Aid Measures
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Exposure Route

First-Aid Procedure

References

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. Call a POISON
CENTER or doctor if you feel

unwell.

[1](6]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water. If
skin irritation occurs, get

medical advice/attention.

[1](6]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[1](6]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12][13]

o Unsuitable Extinguishing Media: A water jet may spread the fire.[11]

o Specific Hazards: During a fire, hazardous combustion products such as carbon monoxide

and carbon dioxide may be formed.[10]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[11][12]

Accidental Release Measures

o Personal Precautions: Avoid dust formation.[14] Use personal protective equipment,
including chemical-impermeable gloves, and ensure adequate ventilation.[14] Evacuate
personnel to safe areas.[14]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[14] Do not let
the chemical enter drains, as it should not be released into the environment.[9][14]

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[9][12] Avoid creating dust.[12]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
[6][9] Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste to ensure complete and accurate classification.[9][10]

Visual Guides

The following diagrams illustrate key safety and handling workflows for 2-Ethylbenzoic acid.
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Hazard Identification

2-Ethylbenzoic Acid
(CAS: 612-19-1)

Leads to

GHS Classification:
- Skin Irritant (Cat. 2)
- Eye Irritant (Cat. 2)
- Respiratory Irritant (Cat. 3)

Risk Assessment & Control

Assess Exposure Potential

Implement Control Measures

Safe Handling

Wear Appropriate PPE:
Use in Well-Ventilated Area . Saljegoc\slgsses Practice Good Hygiene
- Respirator (if needed)

Procedures

Emergency:& Disposal

Follow Emergency Procedures:
- First Aid
- Fire Fighting
- Spill Response

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Logical workflow from hazard identification to disposal for 2-Ethylbenzoic acid.
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Spill of 2-Ethylbenzoic Acid Detected

Evacuate Immediate Area

l

Assess the Spill
(Size and Risk)

Don Appropriate PPE:
- Gloves
- Safety Goggles
- Respirator

Ensure Adequate Ventilation

Contain the Spill
(Prevent Spreading)

Clean Up Spill:
- Sweep solid material
- Avoid creating dust

Place in a Labeled, Sealed Container for Disposal

Decontaminate the Area and Equipment

Report the Incident
(As per institutional policy)

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a spill of 2-Ethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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